Cas no 1829-28-3 (Ethyl 2-iodobenzoate)

Ethyl 2-iodobenzoate Properties

Names and Identifiers

• Ethyl 2-iodobenzoate
• Ethyl 2-iodobenzoate, (2-Iodobenzoic acid ethyl ester)
• 2-Iodobenzoic acid ethyl ester
• 2-EtO2C-C6H4-I
• 2-IC6H4CO2Et
• ethyl 2-iodanylbenzoate
• ethyl iodobenzoate
• ethyl o-iodobenzoate
• QOUFDDUDXYJWHV-UHFFFAOYSA-N
• Benzoic acid, 2-iodo-, ethyl ester
• rarechem al bi 0562
• ethyl-2-iodobenzoate
• ETHYL2-IODOBENZOATE
• 2-(Ethoxycarbonyl)iodobenzene
• Benzoic acid, 2-iodo-,ethyl ester
• RP17609
• AS02160
• ST24030522
• E1273
• 2-Iodobenzoic Acid Ethyl Ester
• D70261
• A812732
• MFCD00051796
• J-520762
• 2-Iodo-benzoic acid ethyl ester
• SCHEMBL995737
• 1829-28-3
• AKOS008948276
• n-carbobenzoxyglycine-p-nitrophenyl ester
• SY037880
• GS-3530
• FT-0612667
• CS-0085183
• NS00124734
• DTXSID70385235
• DB-001025
• DTXCID80336258
• +Expand

• MDL： MFCD00051796
• InChIKey： QOUFDDUDXYJWHV-UHFFFAOYSA-N
• Inchi： 1S/C9H9IO2/c1-2-12-9(11)7-5-3-4-6-8(7)10/h3-6H,2H2,1H3
• SMILES： IC1=C([H])C([H])=C([H])C([H])=C1C(=O)OC([H])([H])C([H])([H])[H]
• BRN： 2084297

Computed Properties

• Exact Mass: 275.96500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 275.965
• Heavy Atom Count: 12
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.46790
• PSA: 26.30000
• Refractive Index: 1.584
• Boiling Point: 165°C/23mmHg(lit.)
• Flash Point: 163-165°C/23mm
• Solubility: Difficult to mix.
• Color/Form: liquid
• Solubility: Insoluble in water
• Sensitiveness: Light Sensitive
• Density: 1.664

Ethyl 2-iodobenzoate Security Information

• Symbol: GHS07
• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• HazardClass：IRRITANT, LIGHT SENSITIVE

Ethyl 2-iodobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%